molecular formula C23H20BrN3O2 B14963740 2-acetyl-5'-bromo-1'-(prop-2-en-1-yl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one

2-acetyl-5'-bromo-1'-(prop-2-en-1-yl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one

Cat. No.: B14963740
M. Wt: 450.3 g/mol
InChI Key: PXZMRPZUEOTKIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-acetyl-5'-bromo-1'-(prop-2-en-1-yl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one is a spirocyclic alkaloid derivative featuring a β-carboline (a tricyclic pyrido[3,4-b]indole) fused with an indole moiety via a spiro junction at position 1 and 3'. Key substituents include:

  • Acetyl group at position 2 of the β-carboline ring.
  • Bromine atom at the 5' position of the indole ring.
  • Allyl (prop-2-en-1-yl) group at the 1' position of the indole nitrogen.

Structurally, the spiro architecture imposes conformational rigidity, which may influence binding affinity in biological systems.

Properties

Molecular Formula

C23H20BrN3O2

Molecular Weight

450.3 g/mol

IUPAC Name

2-acetyl-5'-bromo-1'-prop-2-enylspiro[4,9-dihydro-3H-pyrido[3,4-b]indole-1,3'-indole]-2'-one

InChI

InChI=1S/C23H20BrN3O2/c1-3-11-26-20-9-8-15(24)13-18(20)23(22(26)29)21-17(10-12-27(23)14(2)28)16-6-4-5-7-19(16)25-21/h3-9,13,25H,1,10-12H2,2H3

InChI Key

PXZMRPZUEOTKIK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC2=C(C13C4=C(C=CC(=C4)Br)N(C3=O)CC=C)NC5=CC=CC=C25

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and analogous spiro-β-carboline derivatives:

Compound Name Substituents (Positions) Molecular Formula Average Mass (g/mol) Key Features
Target Compound 2-acetyl, 5'-Br, 1'-allyl C₂₃H₂₁BrN₃O₂* ~453.34† Rigid spiro core; acetyl enhances polarity; allyl increases steric demand
1'-Allyl-5'-bromo-6-methoxy analog 6'-methoxy, 1'-allyl, 5'-Br C₂₂H₂₀BrN₃O₂ 438.325 Methoxy group at 6' improves solubility; allyl at 1' enables conjugation
(1R)-5'-Bromo-1'-methyl analog 1'-methyl, 5'-Br C₁₉H₁₆BrN₃O 382.261 Chiral center at 1'; methyl reduces steric hindrance; lower molecular weight
5-Bromo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indole-2,3-dione Non-spiro, 5-Br, 1-allyl, diketone C₁₁H₈BrNO₂ 282.09 Simpler indole-diketone scaffold; lacks β-carboline fusion
2-(2-Methylpropanoyl)-1'-methyl-5'-bromo analog 2-isobutyryl, 1'-methyl, 5'-Br C₂₀H₂₀BrN₃O₂ 422.30 Branched acyl group may affect metabolic stability; methyl at 1' reduces N-H acidity

*Inferred formula based on structural analogs; †Calculated mass based on isotopic data from .

Structural and Functional Insights

Substituent Effects on Bioactivity: The acetyl group in the target compound may enhance binding to serine proteases or kinases via hydrogen bonding, unlike the methoxy group in , which primarily modulates lipophilicity. Bromine at 5' is conserved across analogs , suggesting its critical role in halogen bonding or π-stacking interactions. Allyl vs.

Conformational Analysis: Spiro compounds like the target and exhibit restricted rotation, favoring preorganized conformations for target engagement.

Synthetic Challenges :

  • The allyl group in the target compound and complicates purification due to isomerization risks, whereas methyl-substituted analogs () are more stable .
  • Bromination at 5' is a common step in synthesis, as seen in , but regioselectivity must be controlled to avoid byproducts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.